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Cat. No.: B15541093
Get Quote

This technical guide provides an in-depth overview of (S,R,S)-Ahpc-peg2-nhs ester, a key
building block in the development of Proteolysis Targeting Chimeras (PROTACS). It is intended
for researchers, scientists, and professionals in the field of drug discovery and development.
This document covers commercial sources, key technical data, experimental protocols for its
application, and conceptual workflows.

Introduction to (S,R,S)-Ahpc-peg2-nhs Ester

(S,R,S)-Ahpc-peg2-nhs ester is a heterobifunctional chemical linker used extensively in the
synthesis of PROTACSs.[1][2][3] PROTACSs are novel therapeutic modalities that leverage the
cell's own ubiquitin-proteasome system to selectively degrade target proteins implicated in
disease. This specific linker contains two key components:

e Avon Hippel-Lindau (VHL) E3 Ligase Ligand (Ahpc): This portion of the molecule is
designed to recruit the VHL E3 ubiquitin ligase complex.[1]

o A PEGylated Linker with an NHS Ester: A polyethylene glycol (PEG2) spacer enhances
agueous solubility and provides appropriate distancing, terminating in an N-
hydroxysuccinimide (NHS) ester.[1][2][3] The NHS ester is a reactive group that readily forms
stable amide bonds with primary amines on a target protein ligand.[1][2][3]
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By conjugating this linker to a ligand that binds a specific protein of interest, researchers can

create a PROTAC that brings the target protein into close proximity with the VHL E3 ligase,

leading to the ubiquitination and subsequent degradation of the target protein.

Commercial Suppliers and Technical Data

Several commercial suppliers offer (S,R,S)-Ahpc-peg2-nhs ester. The following table

summarizes the technical data provided by these vendors. It is important to note that

specifications may vary by lot and supplier, and it is recommended to consult the certificate of

analysis for the most accurate information.

Molecular
] Catalog Molecular ] ) CAS Storage
Supplier Weight ( Purity
Number Formula Number Temp.
g/mol )
BroadPhar C34H45N5 2757045-
BP-25121 715.8 >98% -20°C
m 0o10s 58-0
) C34H45N5 Not 2757045-
AxisPharm  AP13391 715.81 - -20°C
010s Specified 58-0
MedChem C34H45N5 Not 2757045-
HY-130545 715.81 B -20°C
Express 010S Specified 58-0
Glyco GMS- C34H45N5 2757045-
_ 715.8 95-98% -20°C
MindSynth  BP25121 010s 58-0
CORTEX Not Not Not Not Not Not
BIOCHEM Specified Specified Specified Specified Specified Specified

Experimental Protocols

While specific protocols for individual PROTAC syntheses will vary depending on the nature of

the target protein ligand, the following section outlines a general methodology for the

conjugation of (S,R,S)-Ahpc-peg2-nhs ester to a primary amine-containing molecule.

General Principle of NHS Ester Conjugation
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The core of the conjugation reaction is the nucleophilic attack of a primary amine on the NHS
ester, resulting in the formation of a stable amide bond and the release of N-
hydroxysuccinimide (NHS) as a byproduct. This reaction is pH-dependent, with optimal
conditions typically between pH 7.2 and 8.5.[4] At lower pH, the amine is protonated and less
reactive, while at higher pH, the NHS ester is prone to hydrolysis.[4][5]

Figure 1. General reaction scheme for the conjugation of an NHS ester with a primary amine.

Materials and Reagents

e (S,R,S)-Ahpc-peg2-nhs ester
e Amine-containing target protein ligand
e Anhydrous, amine-free dimethylformamide (DMF) or dimethyl sulfoxide (DMSQO)

o Reaction Buffer: Phosphate-buffered saline (PBS) pH 7.4, 0.1 M sodium bicarbonate buffer
pH 8.3, or 50 mM sodium borate buffer pH 8.5. Avoid buffers containing primary amines like
Tris.[4]

e Quenching reagent (optional): 1 M Tris-HCI or 1 M Glycine, pH 7.4

 Purification system: HPLC, gel filtration, or other suitable chromatography system.

Step-by-Step Conjugation Protocol

» Preparation of Reagents:

o Prepare a stock solution of the amine-containing target ligand in the chosen reaction
buffer.

o Just before use, prepare a stock solution of (S,R,S)-Ahpc-peg2-nhs ester in anhydrous
DMF or DMSO.[5][6] A typical concentration is 10 mM.

o Conjugation Reaction:

o In a reaction vessel, combine the target ligand solution with the (S,R,S)-Ahpc-peg2-nhs
ester stock solution. A molar excess of the NHS ester (typically 5-15 fold) is often used to
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ensure complete conjugation of the ligand.[6]

o The final concentration of organic solvent (DMF or DMSO) in the reaction mixture should
be kept low, typically under 10%, to avoid denaturation if the ligand is a biomolecule.

o Incubate the reaction mixture at room temperature for 1-2 hours or at 4°C overnight.[4][6]
Protect from light if any components are light-sensitive.

e Quenching the Reaction (Optional):

o To stop the reaction, a quenching reagent with a primary amine, such as Tris or glycine,
can be added to consume any unreacted NHS ester.[4] Incubate for an additional 15-30
minutes at room temperature.

e Purification:

o The final PROTAC conjugate should be purified from excess reagents and byproducts.
Reverse-phase HPLC is a common and effective method for this purpose. Gel filtration
can also be used to separate the conjugate from smaller molecules.[5]

e Analysis and Storage:

o Confirm the identity and purity of the final PROTAC using analytical techniques such as
LC-MS and NMR.

o Store the purified PROTAC under appropriate conditions, typically dissolved in a suitable
solvent at -20°C or -80°C.

PROTAC Development Workflow

The development of a novel PROTAC is a multi-step process that involves careful design,
synthesis, and biological evaluation. (S,R,S)-Ahpc-peg2-nhs ester serves as a critical
component in the synthesis stage of this workflow.
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1. Target & Ligand Identification
Select Protein of Interest (POI)
Identify/Develop a suitable binder (ligand)
with a conjugation handle (e.g., -NH2).

2. PROTAC Design
Select E3 Ligase (VHL)
Choose Linker (e.g., Ahpc-PEG2-NHS)

3. Synthesis

Conjugate POI ligand-NH2 with
(S,R,S)-Ahpc-PEG2-NHS ester.

4. Purification & Characterization
Purify the PROTAC conjugate (HPLC)
Confirm structure and purity (LC-MS, NMR).

5. In Vitro Evaluation
Assess ternary complex formation
(e.g., SPR, TR-FRET).

6. Cellular Assays
Measure target protein degradation

(e.g., Western Blot, In-Cell Western).
Assess downstream effects & cytotoxicity.
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Figure 2. A logical workflow for the development and optimization of a VHL-recruiting
PROTAC.

This workflow highlights the iterative nature of PROTAC development. The properties of the
linker, such as its length and composition, are critical for the formation of a stable and
productive ternary complex (Target Protein : PROTAC : E3 Ligase) and can be systematically
varied to optimize degradation efficiency.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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